N-{5-[(4-chlorophenyl)sulfonyl]-4-phenyl-2-pyrimidinyl}-N,N-dimethylamine

Specification

• CAS No.: 339108-34-8
• Molecular Formula: C18H16ClN3O2S
• Molecular Weight: 373.86
• IUPAC Name: 5-(4-chlorophenyl)sulfonyl-N,N-dimethyl-4-phenylpyrimidin-2-amine
• Standard InChI: InChI=1S/C18H16ClN3O2S/c1-22(2)18-20-12-16(17(21-18)13-6-4-3-5-7-13)25(23,24)15-10-8-14(19)9-11-15/h3-12H,1-2H3
• Standard InChI Key: YYHJNJJDSDCNOW-UHFFFAOYSA-N
• SMILES: CN(C)C1=NC=C(C(=N1)C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl

Introduction

N-{5-[(4-chlorophenyl)sulfonyl]-4-phenyl-2-pyrimidinyl}-N,N-dimethylamine is a complex organic compound that incorporates several pharmacologically relevant moieties, including a pyrimidine ring, a phenyl group, and a sulfonyl group. Despite the lack of specific information on this compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the formation of the pyrimidine ring, introduction of the phenyl and sulfonyl groups, and finally, the addition of the N,N-dimethylamine moiety. A general approach might involve:

• Pyrimidine Ring Formation: This could involve condensation reactions between appropriate precursors.

• Introduction of Phenyl Group: This might be achieved through Suzuki coupling or similar cross-coupling reactions.

• Sulfonylation: The sulfonyl group could be introduced using sulfonyl chlorides in the presence of a base.

• Amination: The final step would involve the reaction with N,N-dimethylamine.

Potential Applications